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Compound Focus: Fmoc-Dbz(o-Alloc)-OH

CAS No.: 2143465-53-4

Cat. No.: S6576694

Resin Types and Key Characteristics

The table below summarizes common peptide synthesis resins based on their resulting C-terminal

functionality.
. C-Terminal Cleavage L. L
Resin Name . . i Key Characteristics & Applications
Functionality Conditions

Wang Resin [1] Acid Concentrated TFA Common for peptide acids; risk of

[2] [2] racemization during first amino acid
loading [2].

2-Chlorotrityl Acid Mild acid (1-3% Minimal racemization; cleaves under mild

Resin [1] [2] TFA) [2] conditions to yield fully protected
peptides [2].

Rink Amide Amide Concentrated TFA Most common for peptide amides;

Resin [1] [2] [2] standard amide bond formation for first
amino acid [2].

Sieber Amide Amide Mild acidic Less sterically hindered than Rink; good

Resin [1] [2] conditions [2] for sterically bulky C-termini or fully

protected peptide amides [2].
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. C-Terminal Cleavage L .
Resin Name ) . o Key Characteristics & Applications
Functionality Conditions
PAM Resin [1] Acid Strong acid (e.g., High stability to TFA; used in Boc
HF) [1] strategy; requires harsh cleavage
conditions [1].
MBHA Resin Amide Strong acid (HF or Similar to Rink but requires harsh
[1] TFMSA) [1] cleavage conditions; must be activated
with base [1].
Oxime Resin Variable Nucleophiles Base-labile; cleaved by nucleophiles to
[1] (amines, hydrazine, form amides, hydrazides, esters, etc.;
etc.) [1] can be used for cyclic peptides [1].

Resin Selection Workflow

The following diagram maps out a logical workflow for choosing a resin based on your peptide synthesis

goals, particularly the desired C-terminal functionality and handling requirements.
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Finding Specific DBZ Linker Data

Since the search results lack specific data on DBZ linker compatibility, here are suggestions for finding more

targeted information:

¢ Refine Your Search: Use specific academic search engines like Google Scholar, PubMed, or Scopus
with queries such as "DBZ linker" solid-phase peptide synthesis, "DBZ linker"
resin compatibility, or the chemical name of the DBZ linker.

e Consult Supplier Data Sheets: Major manufacturers of peptide synthesis reagents (such as
AAPPTEC, Merck, and Biotage) provide detailed technical data sheets and application notes for their
products, which may include compatibility information for various linkers like DBZ.
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¢ Analyze Experimental Protocols: When you find relevant papers or supplier documents, pay close
attention to the methods section for specifics on resin type, linker loading, coupling reagents, and
cleavage cocktails used in conjunction with the DBZ linker.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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